![molecular formula C14H20ClN3O2 B1294614 Ethyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate CAS No. 53786-45-1](/img/structure/B1294614.png)
Ethyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate
Overview
Description
Ethyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate, commonly known as EAPC, is a synthetic compound that has been used in scientific research for a variety of applications. It is a relatively new compound and has only been studied in the last few years. The structure and properties of EAPC are similar to those of other piperidine derivatives, and it is believed to have potential applications in pharmaceuticals and biotechnology.
Scientific Research Applications
Chemical Synthesis and Antibacterial Activity
Ethyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate is involved in the synthesis of complex organic compounds, demonstrating its versatility in chemical transformations. For instance, it participates in cyclization reactions to form a variety of heterocyclic derivatives, such as tetrahydropyridine, dihydropyrazolone, and oxazole, with some showing weak antibacterial activity. The chemical structures of these synthesized compounds are confirmed using spectroscopic techniques like IR, 1H NMR, and 13C NMR, along with X-ray analysis for precise structural assignment (Anusevičius et al., 2014).
Anticancer Potential
In another study, this compound-based compounds were synthesized and evaluated for their anticancer activity. The sequential synthesis involved the creation of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, which were tested against various cancer cell lines. Some of these compounds exhibited significant anticancer activity, highlighting their potential as therapeutic agents. The effectiveness of these compounds was determined through their IC50 values in comparison to standard drugs, underscoring their promise in anticancer research (Rehman et al., 2018).
Dye Synthesis and Textile Application
Additionally, this compound has been utilized in the synthesis of disperse dyes for textile applications. These dyes, when complexed with metals like copper, cobalt, and zinc, show good dyeing performance on polyester and nylon fabrics, offering a range of shades and demonstrating excellent fastness properties. This application signifies the compound's role in the development of new materials with industrial relevance, particularly in the textile industry (Abolude et al., 2021).
Safety and Hazards
The compound is classified under GHS07 and has the signal word 'Warning’ . Hazard statements include H302 (Harmful if swallowed) and H319 (Causes serious eye irritation) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
ethyl 4-(2-amino-4-chloroanilino)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClN3O2/c1-2-20-14(19)18-7-5-11(6-8-18)17-13-4-3-10(15)9-12(13)16/h3-4,9,11,17H,2,5-8,16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPCPQDDCMQRJLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC2=C(C=C(C=C2)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9057765 | |
Record name | Ethyl 4-(2-amino-4-chloroanilino)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9057765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53786-45-1 | |
Record name | Ethyl 4-[(2-amino-4-chlorophenyl)amino]-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53786-45-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-((2-amino-4-chlorophenyl)amino)piperidine-1-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053786451 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 4-(2-amino-4-chloroanilino)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9057765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-[(2-amino-4-chlorophenyl)amino]piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.414 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Ethyl 4-(2-amino-4-chloroanilino)piperidine-1-carboxylate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UK7KX7K5VT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
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